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Compound of Interest

Compound Name: 2(E)-Nonenedioic acid

Cat. No.: B15553192

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following application notes and protocols are a theoretical framework based on

the chemical properties of 2(E)-Nonenedioic acid and established principles of drug delivery

using similar dicarboxylic and unsaturated fatty acids. To date, there is a lack of published

research specifically detailing the use of 2(E)-Nonenedioic acid in targeted drug delivery

systems. These protocols are intended to serve as a prospective guide for researchers

interested in exploring its potential.

Introduction to 2(E)-Nonenedioic Acid in Drug
Delivery
2(E)-Nonenedioic acid is a nine-carbon dicarboxylic acid with a single double bond in the

trans configuration. Its structure, featuring two carboxylic acid functional groups and a lipophilic

carbon chain, presents several hypothetical advantages for the design of targeted drug delivery

systems. The dual carboxylic groups offer versatile anchor points for covalent conjugation of

both therapeutic agents and targeting ligands. The unsaturated alkyl chain can be incorporated
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into lipid-based nanostructures such as liposomes and nanoparticles, potentially influencing

their physicochemical properties and biocompatibility.

This document outlines potential applications of 2(E)-Nonenedioic acid as a component in

drug-conjugates, liposomes, and nanoparticles for targeted therapeutic delivery.

Hypothetical Applications of 2(E)-Nonenedioic Acid
The bifunctional nature of 2(E)-Nonenedioic acid makes it a candidate for use as a linker

molecule to create antibody-drug conjugates (ADCs) or small molecule-drug conjugates. One

carboxyl group can be conjugated to a targeting moiety (e.g., an antibody or a peptide that

recognizes a tumor-specific receptor), while the other can be attached to a potent cytotoxic

drug.

Logical Relationship of a 2(E)-Nonenedioic Acid-Based Drug Conjugate
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1. Dissolve Lipids in
Organic Solvent

(Phospholipid, Cholesterol,
2(E)-Nonenedioic Acid)

2. Evaporate Solvent
to form a Thin Film

3. Hydrate Film with
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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